Cas no 2092486-03-6 (3-Chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one)

• Product Name: 3-Chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
• CAS No: 2092486-03-6
• MF: C₇H₉ClF₃NO₂
• MW: 231.600071668625
• CID: 5722046
• PubChem ID: 121203356
• Update Time: 2025-05-26

3-Chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2092486-03-6
• 3-chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
• F1907-7237
• AKOS026711600
• 3-chloro-1-[3-hydroxy-3-(trifluoromethyl)azetidin-1-yl]propan-1-one
• starbld0031504
• 1-Propanone, 3-chloro-1-[3-hydroxy-3-(trifluoromethyl)-1-azetidinyl]-
• 3-Chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one

• Inchi： 1S/C7H9ClF3NO2/c8-2-1-5(13)12-3-6(14,4-12)7(9,10)11/h14H,1-4H2
• InChI Key： FMSJUMBQAWQYTH-UHFFFAOYSA-N
• SMILES： ClCCC(N1CC(C(F)(F)F)(C1)O)=O

Computed Properties

• Exact Mass: 231.0273907g/mol
• Monoisotopic Mass: 231.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.547±0.06 g/cm3(Predicted)
• Boiling Point: 308.1±42.0 °C(Predicted)
• pka: 11.02±0.20(Predicted)

Additional information on 3-Chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one

Professional Introduction to Compound with CAS No. 2092486-03-6 and Product Name: 3-Chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one

The compound with the CAS number 2092486-03-6 and the product name 3-Chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a chloro substituent and a trifluoromethyl group, along with an azetidine ring system, makes it a versatile intermediate for synthesizing various bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms, such as the trifluoromethyl group. This moiety is renowned for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The compound in question exemplifies this trend, as the trifluoromethyl group is strategically positioned within a 3-hydroxy-3-(trifluoromethyl)azetidin-1-yl side chain, which could contribute to its unique chemical and biological profile.

The chloro substituent in the molecular structure of 3-Chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one also plays a crucial role in its reactivity and potential applications. Chloro groups are frequently used in medicinal chemistry as leaving groups in nucleophilic substitution reactions, allowing for further functionalization of the molecule. This characteristic makes the compound a valuable building block for synthesizing more complex derivatives with tailored biological activities.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery. Azetidine rings are five-membered heterocycles that can mimic natural amino acid structures, making them attractive for designing enzyme inhibitors and other therapeutic agents. The specific modification of the azetidine ring in 3-Chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one, featuring a hydroxy group at the 3-position, may confer additional biological properties such as improved solubility or enhanced binding interactions with target proteins.

The synthesis of this compound involves intricate organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and stereoselective processes, are often employed to construct the complex core structure efficiently. The integration of these techniques underscores the compound's significance as a research tool and a potential lead compound for further drug development.

From a computational chemistry perspective, the molecular properties of 3-Chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one can be extensively modeled to predict its behavior in biological systems. Molecular dynamics simulations and quantum mechanical calculations are instrumental in understanding how this compound interacts with biological targets at the atomic level. Such insights are critical for designing optimized analogs with improved pharmacological profiles.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and materials science, where similar molecular architectures have shown promise. The combination of functional groups like the chloro, hydroxy, and trifluoromethyl moieties provides a rich framework for designing molecules with diverse functionalities.

In conclusion, 3-Chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive compounds. Its unique combination of functional groups and its potential as a synthetic intermediate make it a valuable asset in modern drug discovery efforts. As research continues to uncover new applications for this class of compounds, their importance in advancing therapeutic strategies is likely to grow even further.